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Compound of Interest |

3-(2-(tert-
Compound Name: Butoxycarbonyl)hydrazinyl)benzoi

c acid

Cat. No.: B111995

Technical Guide: 3-(2-(tert-
Butoxycarbonyl)hydrazinyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-(tert-
Butoxycarbonyl)hydrazinyl)benzoic acid, a key intermediate in organic synthesis,
particularly within the pharmaceutical industry. This document outlines its chemical properties,
a plausible synthetic route with a detailed experimental protocol, and its significance in the
development of therapeutic agents.

Core Chemical Data

3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid, with the CAS number 156899-02-4, is a
stable solid compound.[1][2] Its chemical and physical properties are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula C12H16N204 [1112]
Molecular Weight 252.27 g/mol [1]

CAS Number 156899-02-4 [11[2]
Appearance Solid [1]
Purity >97% [1]
Melting Point 149-150 °C [1]
Boiling Point 384.91 °C [1]
Density 1.3+0.1 g/cm3 [1]
Water Solubility 129.9 mg/L at 25 °C [1]

- Inert atmosphere (Nitrogen or
Storage Conditions [1112]
Argon), 2-8 °C

Significance in Drug Discovery and Development

3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid serves as a crucial building block in the
synthesis of a variety of bioactive molecules. Its primary application lies in its role as an
intermediate for the production of pharmaceuticals, including:

e Anticancer agents[1]
e Antiviral compounds[1]
o Protein kinase inhibitors[1]

The presence of the tert-butoxycarbonyl (Boc) protecting group on the hydrazine moiety allows
for controlled reactions, making it an ideal precursor for creating complex molecular
architectures.

Proposed Synthesis Workflow
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While specific proprietary synthesis methods may vary, a plausible and common route to
synthesize 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid involves a two-step process.
This process starts with the formation of the precursor, 3-hydrazinobenzoic acid, followed by
the protection of the hydrazine group with a Boc anhydride.
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Step 1: Formation of 3-Hydrazinobenzoic Acid

3-Aminobenzoic Acid

y

Diazotization
(NaNO2, HCI, 0 °C)

:

Diazonium Salt Intermediate

'

Reduction
(SnClI2:2H20)

:

3-Hydrazinobenzoic Acid

Step 2: Boc Protection

3-Hydrazinobenzoic Acid

'

Reaction with
Di-tert-butyl dicarbonate (Boc)20

'

3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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